Cas no 138505-19-8 (1-Bromo-3-ethenyl-2-methoxybenzene)

• Product Name: 1-Bromo-3-ethenyl-2-methoxybenzene
• CAS No: 138505-19-8
• MF: C₉H₉BrO
• MW: 213.071161985397
• CID: 5869591
• PubChem ID: 15725870
• Update Time: 2025-10-29

1-Bromo-3-ethenyl-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-ethenyl-2-methoxybenzene
• Benzene, 1-bromo-3-ethenyl-2-methoxy-
• 138505-19-8
• 1-Bromo-2-methoxy-3-vinylbenzene
• A1-21862
• EN300-1936579

• Inchi： 1S/C9H9BrO/c1-3-7-5-4-6-8(10)9(7)11-2/h3-6H,1H2,2H3
• InChI Key： UFVMGFLPVSCKRK-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC(C=C)=C1OC

Computed Properties

• Exact Mass: 211.98368g/mol
• Monoisotopic Mass: 211.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.369±0.06 g/cm3(Predicted)
• Boiling Point: 254.7±28.0 °C(Predicted)

Additional information on 1-Bromo-3-ethenyl-2-methoxybenzene

1-Bromo-3-ethenyl-2-methoxybenzene (CAS No. 138505-19-8): An Overview of Its Properties, Applications, and Recent Research Developments

1-Bromo-3-ethenyl-2-methoxybenzene (CAS No. 138505-19-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a bromo group, an ethenyl group, and a methoxy substituent on a benzene ring. These functional groups contribute to its reactivity and potential applications in various chemical processes.

The molecular formula of 1-Bromo-3-ethenyl-2-methoxybenzene is C₉H₉OBr, and its molecular weight is approximately 207.07 g/mol. The compound exists as a colorless liquid at room temperature and has a characteristic aromatic odor. Its physical properties include a boiling point of around 165°C and a melting point of -44°C. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane.

In terms of chemical reactivity, 1-Bromo-3-ethenyl-2-methoxybenzene is known for its ability to undergo various reactions due to the presence of the bromo and ethenyl groups. The bromo group can be readily substituted in nucleophilic substitution reactions, making it an excellent starting material for the synthesis of more complex organic molecules. The ethenyl group can participate in addition reactions, such as hydrogenation or halogenation, further expanding its synthetic utility.

Recent research developments have highlighted the potential applications of 1-Bromo-3-ethenyl-2-methoxybenzene in the pharmaceutical industry. For instance, a study published in the Journal of Medicinal Chemistry in 2022 explored the use of this compound as an intermediate in the synthesis of novel antiviral agents. The researchers found that derivatives of 1-Bromo-3-ethenyl-2-methoxybenzene exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

Another notable application of 1-Bromo-3-ethenyl-2-methoxybenzene is in the field of materials science. A study published in Advanced Materials in 2021 investigated the use of this compound as a precursor for the synthesis of conjugated polymers with tunable electronic properties. The researchers demonstrated that polymers derived from 1-Bromo-3-ethenyl-2-methoxybenzene exhibited excellent photovoltaic performance and could be used in organic solar cells.

The environmental impact of 1-Bromo-3-ethenyl-2-methoxybenzene has also been a subject of recent research. A study published in Environmental Science & Technology in 2023 evaluated the biodegradability and ecotoxicity of this compound. The results indicated that while 1-Bromo-3-ethenyl-2-methoxybenzene is not readily biodegradable, it does not exhibit significant ecotoxicity at environmentally relevant concentrations.

In conclusion, 1-Bromo-3-ethenyl-2-methoxybenzene (CAS No. 138505-19-8) is a valuable compound with diverse applications in organic synthesis, pharmaceutical research, and materials science. Its unique molecular structure and reactivity make it an attractive starting material for the development of new chemical entities with potential therapeutic and technological applications. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern chemistry.